Cas no 852432-98-5 (Quinoxalin-6-ylboronic acid)

• Product Name: Quinoxalin-6-ylboronic acid
• CAS No: 852432-98-5
• MF: C₈H₇BN₂O₂
• MW: 173.964381456375
• MDL: MFCD08277243
• CID: 990205
• PubChem ID: 45073596
• Update Time: 2025-10-28

Quinoxalin-6-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, 6-quinoxalinyl- (9CI)
• Boronic acid, B-6-quinoxalinyl-
• BORONIC ACID,6QUINOXALINYL
• quinoxalin-6-ylboronic acid
• Quinoxaline-6-boronic acid
• B-6-Quinoxalinylboronic acid (ACI)
• C8H7BN2O2
• (quinoxalin-6-yl)boronic acid
• CS-0099723
• Boronic acid,6-quinoxalinyl-(9ci)
• Quinoxalin-6-yl-6-boronic acid
• QUINOXALIN-6-YLBORONICACID
• 6-quinoxaline boronic acid
• CJB43298
• DTXSID40662803
• BORONIC ACID, 6-QUINOXALINYL-
• AKOS010186569
• SCHEMBL856485
• EN300-221442
• AB44872
• AWONZXSTLZEBCM-UHFFFAOYSA-N
• MFCD08277243
• AS-41625
• 852432-98-5
• Quinoxalin-6-ylboronic acid

• MDL： MFCD08277243
• Inchi： 1S/C8H7BN2O2/c12-9(13)6-1-2-7-8(5-6)11-4-3-10-7/h1-5,12-13H
• InChI Key： AWONZXSTLZEBCM-UHFFFAOYSA-N
• SMILES： OB(C1C=C2C(N=CC=N2)=CC=1)O

Computed Properties

• Exact Mass: 174.06
• Monoisotopic Mass: 174.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• PSA: 66.24000
• LogP: -0.69040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Quinoxalin-6-ylboronic acid

Introduction to Quinoxalin-6-ylboronic acid (CAS No. 852432-98-5)

Quinoxalin-6-ylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 852432-98-5, this compound represents a derivative of quinoxaline, a heterocyclic aromatic system that has been extensively studied for its biological and chemical significance. The boronic acid moiety attached to the quinoxaline ring introduces reactivity that makes it particularly valuable in synthetic chemistry, especially in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The utility of Quinoxalin-6-ylboronic acid stems from its ability to participate in palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds with high precision. This feature is particularly relevant in the development of novel pharmaceuticals, where efficient and selective bond-forming reactions are crucial for creating molecules with desired biological activities. Recent advancements in medicinal chemistry have highlighted the importance of boronic acids as key intermediates in drug discovery, and Quinoxalin-6-ylboronic acid has emerged as a promising candidate for further exploration.

In recent years, researchers have been exploring the therapeutic potential of quinoxaline derivatives, including Quinoxalin-6-ylboronic acid, in various disease models. Studies have indicated that compounds containing the quinoxaline scaffold may exhibit antimicrobial, anti-inflammatory, and anticancer properties. The boronic acid functional group further enhances these properties by allowing for conjugation with other bioactive molecules, thereby expanding the scope of possible applications. For instance, recent publications have demonstrated the use of Quinoxalin-6-ylboronic acid in the synthesis of targeted drug delivery systems, where its reactivity enables the precise incorporation of therapeutic agents.

The synthesis of Quinoxalin-6-ylboronic acid (CAS No. 852432-98-5) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the boronic acid group typically involves halogenation followed by lithiation and subsequent borylation, processes that must be carefully controlled to avoid side reactions. Advances in synthetic methodologies have improved the accessibility of this compound, making it more feasible for large-scale applications in research and industry.

One of the most compelling aspects of Quinoxalin-6-ylboronic acid is its role in developing next-generation materials. Beyond pharmaceuticals, this compound has shown promise in the field of materials science, particularly in the creation of organic electronic devices. The ability to incorporate boronic acids into conjugated polymers has led to advancements in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties of quinoxaline derivatives make them ideal candidates for these applications, where precise control over molecular structure is essential.

The biological activity of Quinoxalin-6-ylboronic acid has been further investigated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with specific biological targets, suggesting potential therapeutic effects. For example, studies have shown that derivatives of quinoxaline can inhibit enzymes involved in cancer cell proliferation. Additionally, the boronic acid group allows for covalent binding interactions, which can enhance drug stability and bioavailability.

In conclusion, Quinoxalin-6-ylboronic acid (CAS No. 852432-98-5) represents a versatile and innovative compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in synthetic chemistry, pharmaceutical development, and materials science. As research continues to uncover new uses for this compound, its importance is likely to grow even further. The ongoing exploration of its properties and potential applications underscores its significance as a building block for future scientific advancements.